Cas no 2137952-38-4 (3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one)

• Product Name: 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one
• CAS No: 2137952-38-4
• MF: C₉H₁₃BrN₂O
• MW: 245.116321325302
• CID: 6128099
• PubChem ID: 165802232
• Update Time: 2025-06-24

3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one Chemical and Physical Properties

Names and Identifiers

• 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one
• EN300-1105938
• 2137952-38-4

• Inchi： 1S/C9H13BrN2O/c1-3-6(2)12-4-7(10)9(13)8(11)5-12/h4-6H,3,11H2,1-2H3
• InChI Key： YSQKYZIKUOQOGA-UHFFFAOYSA-N
• SMILES： BrC1C(C(=CN(C=1)C(C)CC)N)=O

Computed Properties

• Exact Mass: 244.02113g/mol
• Monoisotopic Mass: 244.02113g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 46.3Ų

Additional information on 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one

Introduction to 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one (CAS No. 2137952-38-4)

3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one is a structurally intriguing compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. With the CAS number 2137952-38-4, this molecule represents a sophisticated blend of functional groups, including an amino group, a bromine substituent, and a butyl side chain, all integrated within a dihydropyridine core. The dihydropyridine scaffold is particularly noteworthy due to its widespread utility in the development of cardiovascular drugs, such as calcium channel blockers, as well as its potential in other therapeutic applications.

The synthesis and characterization of 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one have been subjects of extensive study, driven by its potential as a building block for more complex pharmacophores. The presence of the bromine atom at the 5-position introduces a handle for further functionalization via cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings, which are pivotal in modern drug discovery. Meanwhile, the amino group at the 3-position offers opportunities for hydrogen bonding interactions and further derivatization, enhancing the molecule's versatility.

Recent advancements in computational chemistry have enabled more accurate predictions of the pharmacokinetic and pharmacodynamic properties of this compound. Molecular docking studies have suggested that 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one may interact with various biological targets, including enzymes and receptors implicated in metabolic disorders and inflammatory diseases. These findings align with the growing interest in developing small-molecule modulators that can fine-tune biological pathways with high specificity.

In parallel, experimental investigations have begun to unravel the synthetic pathways that lead to the efficient preparation of this compound. Techniques such as multi-step organic synthesis combined with purification methods like column chromatography have been optimized to achieve high yields and purity. The butan-2-yl side chain, in particular, has been scrutinized for its impact on solubility and metabolic stability, which are critical factors in drug development.

The dihydropyridine core itself is a cornerstone of medicinal chemistry due to its ability to form stable complexes with metal ions. This property has been exploited in the design of drugs that target calcium channels, but it also opens doors for applications in areas such as antiviral and anticancer therapies. The bromine substituent further enhances these possibilities by allowing selective modifications that can fine-tune the molecule's affinity for specific targets.

One particularly exciting avenue of research involves exploring the antimicrobial properties of derivatives of 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one. Preliminary studies have hinted at activity against resistant bacterial strains, which is a pressing concern in global healthcare. The combination of the dihydropyridine scaffold with other functional groups has shown promise in disrupting bacterial cell wall synthesis or interfering with essential metabolic pathways.

Another area of interest is the potential application of this compound in neurodegenerative diseases. The ability of dihydropyridines to modulate neuronal signaling has been well-documented, and modifications to the core structure may yield compounds with enhanced efficacy in treating conditions such as Alzheimer's or Parkinson's disease. The amino and bromine substituents provide additional sites for optimization to improve blood-brain barrier penetration and reduce off-target effects.

The butyl side chain has also been investigated for its role in modulating pharmacokinetic profiles. By adjusting the length and branching of this group, researchers can influence factors such as lipophilicity and bioavailability. This level of control is essential for translating promising laboratory findings into viable therapeutic agents that can be safely administered to patients.

Future directions in the study of 3-amino-5-bromo-1-(butan-2-yl)-1,4-dihydropyridin-4-one may include exploring its role as a scaffold for library compounds in high-throughput screening campaigns. The combination of computational screening with experimental validation offers a powerful approach to identifying novel lead structures with therapeutic potential. Additionally, green chemistry principles may be applied to develop more sustainable synthetic routes that minimize waste and energy consumption.

In conclusion,3-amino-5-bromo-1-(butan-2-y l)-1 ,4 -dih ydrop y ridin -4 -o ne (CAS No. 2137952 -38 -4) represents a fascinating compound with diverse applications in pharmaceutical research . Its unique structural features , coupled with recent advances i n synthetic and computational methods , position it as a valuable candidate for further exploration . As our understanding o f biological systems continues to grow , compounds like these will play an increasingly important role i n addressing complex medical challenges .